Cas no 1803592-58-6 (8-(2-Aminoethyl)-8-azabicyclo3.2.1octan-3-ol Dihydrochloride)

• Product Name: 8-(2-Aminoethyl)-8-azabicyclo3.2.1octan-3-ol Dihydrochloride
• CAS No: 1803592-58-6
• CID: 4616907
• PubChem ID: 86811606
• Update Time: 2025-08-05

8-(2-Aminoethyl)-8-azabicyclo3.2.1octan-3-ol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-(2-Aminoethyl)-8-azabicyclo3.2.1octan-3-ol Dihydrochloride

Additional information on 8-(2-Aminoethyl)-8-azabicyclo3.2.1octan-3-ol Dihydrochloride

Comprehensive Overview of 8-(2-Aminoethyl)-8-azabicyclo[3.2.1]octan-3-ol Dihydrochloride (CAS No. 1803592-58-6)

8-(2-Aminoethyl)-8-azabicyclo[3.2.1]octan-3-ol Dihydrochloride is a chemically synthesized compound with significant potential in pharmaceutical research and development. This bicyclic amine derivative, identified by CAS No. 1803592-58-6, has garnered attention due to its unique structural properties and potential therapeutic applications. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

The compound's molecular structure features an 8-azabicyclo[3.2.1]octane core, a scaffold commonly found in tropane alkaloids, which are known for their diverse pharmacological activities. The addition of an aminoethyl group at the 8-position and a hydroxyl group at the 3-position enhances its versatility in drug design. The dihydrochloride salt form improves solubility and stability, making it more suitable for laboratory and industrial applications.

In recent years, the demand for 8-(2-Aminoethyl)-8-azabicyclo[3.2.1]octan-3-ol Dihydrochloride has increased, driven by its relevance in central nervous system (CNS) drug discovery. With the rise of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are exploring novel compounds that can modulate neurotransmitter systems. This compound's structural similarity to tropane derivatives, which interact with dopamine and serotonin receptors, positions it as a promising candidate for further study.

Another area of interest is the compound's potential application in metabolic disorder research. Given the global prevalence of diabetes and obesity, scientists are investigating molecules that can influence metabolic pathways. The 8-azabicyclo[3.2.1]octane framework, combined with functional groups like aminoethyl and hydroxyl, may offer unique interactions with enzymes or receptors involved in glucose metabolism.

From a synthetic chemistry perspective, CAS No. 1803592-58-6 represents a valuable building block for medicinal chemistry. Its bicyclic structure provides rigidity, which can enhance binding affinity and selectivity in drug-target interactions. Researchers are also exploring its use in asymmetric synthesis, where chiral centers in the molecule could lead to enantioselective reactions, a critical factor in developing safer and more effective drugs.

The compound's physicochemical properties, such as its water solubility (due to the dihydrochloride salt) and melting point, are well-documented, making it easier for researchers to handle in laboratory settings. These properties are particularly important for high-throughput screening (HTS) campaigns, where solubility and stability are key factors in identifying hit compounds.

In the context of green chemistry, efforts are underway to optimize the synthesis of 8-(2-Aminoethyl)-8-azabicyclo[3.2.1]octan-3-ol Dihydrochloride to reduce waste and improve yield. Sustainable methods, such as catalytic reactions and solvent-free processes, are being explored to align with global initiatives for environmentally friendly pharmaceutical production.

For researchers and suppliers, understanding the regulatory status of this compound is essential. While it is not classified as a controlled substance, compliance with regional chemical regulations ensures safe handling and distribution. Proper storage conditions, typically in a cool, dry environment, are recommended to maintain its integrity over time.

In summary, 8-(2-Aminoethyl)-8-azabicyclo[3.2.1]octan-3-ol Dihydrochloride (CAS No. 1803592-58-6) is a multifaceted compound with broad applications in drug discovery and development. Its structural features, combined with growing interest in CNS and metabolic research, make it a valuable asset for pharmaceutical scientists. As the industry continues to innovate, this compound is poised to play a pivotal role in the development of next-generation therapeutics.